Cas no 2100254-07-5 (Imino(3-iodophenyl)(methyl)-l6-sulfanone)

• Product Name: Imino(3-iodophenyl)(methyl)-l6-sulfanone
• CAS No: 2100254-07-5
• MF: C₇H₈INOS
• MW: 281.11399269104
• CID: 6627118
• PubChem ID: 146013520
• Update Time: 2026-03-12

Imino(3-iodophenyl)(methyl)-l6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Imino(3-iodophenyl)(methyl)-l6-sulfanone
• 2100254-07-5
• G74390

• Inchi： 1S/C7H8INOS/c1-11(9,10)7-4-2-3-6(8)5-7/h2-5,9H,1H3
• InChI Key： LPPODLQMLRXUMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)I)(=O)(=N)C

Computed Properties

• Exact Mass: 280.93713g/mol
• Monoisotopic Mass: 280.93713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 325.9±44.0 °C(Predicted)

Additional information on Imino(3-iodophenyl)(methyl)-l6-sulfanone

Introduction to Imino(3-iodophenyl)(methyl)-l6-sulfanone (CAS No. 2100254-07-5)

Imino(3-iodophenyl)(methyl)-l6-sulfanone, with the CAS number 2100254-07-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an imino group, a 3-iodophenyl moiety, and a methyl sulfanone functional group. These structural features contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The chemical structure of Imino(3-iodophenyl)(methyl)-l6-sulfanone can be represented as C₁₀H₁₁INO₂S. The presence of the iodine atom in the 3-position of the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The imino group (C=NH) and the sulfanone group (S(O)₂) further enhance its chemical versatility and biological properties.

Recent studies have highlighted the potential of Imino(3-iodophenyl)(methyl)-l6-sulfanone in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Imino(3-iodophenyl)(methyl)-l6-sulfanone has also shown potential in cancer research. A study published in Cancer Research demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that Imino(3-iodophenyl)(methyl)-l6-sulfanone could be developed into a novel anticancer agent.

The pharmacokinetic properties of Imino(3-iodophenyl)(methyl)-l6-sulfanone have also been investigated to assess its suitability for drug development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a reasonable half-life, which allows for once-daily dosing regimens. Furthermore, it shows low toxicity in preclinical models, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of Imino(3-iodophenyl)(methyl)-l6-sulfanone. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. These results are encouraging and pave the way for more advanced clinical trials to further explore its therapeutic potential.

In conclusion, Imino(3-iodophenyl)(methyl)-l6-sulfanone (CAS No. 2100254-07-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.